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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
pyrrolidinone, a versatile solvent widely utilized in the pharmaceutical and chemical industries.
This document is intended to be a valuable resource for researchers, scientists, and drug
development professionals, offering detailed data, experimental methodologies, and a
visualization of its application in drug delivery.

Core Physical Properties of 2-Pyrrolidinone

2-Pyrrolidinone, also known as 2-oxopyrrolidine or butyrolactam, is a five-membered lactam
that exists as a colorless liquid or crystalline solid at room temperature. Its unique combination
of a polar amide group and a nonpolar hydrocarbon chain imparts a distinctive set of physical
and chemical properties, making it an excellent aprotic, polar solvent.

Quantitative Data Summary

The following tables summarize the key physical properties of 2-pyrrolidinone for easy
reference and comparison.
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General Properties

Chemical Formula

CaH7NO

Molecular Weight 85.106 g/mol [1]

Colorless to pale yellow liquid or white
Appearance ) ]

crystalline solid[2][3]
Odor Characteristic

Thermodynamic Properties

Boiling Point 245 °C (at 760 mmHg)[1][4]
Melting Point 25 °C[1][4]
Flash Point 129 °C (Open Cup)[4]

Heat of Vaporization

60.00 kJ/mol

Physical & Optical Properties

Density

1.116 g/cm3 (at 25 °C)[1][4]

Viscosity

13.3 cP (at 25 °C)

Surface Tension

Data for aqueous solutions available, reduces

the surface tension of water[5]

Refractive Index

1.487 (at 20 °C)[2][3]

Vapor Pressure

9.49 x 1073 mmHg (at 25 °C)[4]

Dielectric Constant

The dielectric constant of pure 2-pyrrolidinone is
a critical parameter for understanding its solvent
properties. While specific values for the pure
compound are not readily available in the
literature, it is known to be a polar solvent. The
dielectric constant can be experimentally

determined.
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Solubility Profile

Water Miscible
Ethanol Miscible
Diethyl Ether Miscible
Chloroform Miscible
Benzene Miscible
Carbon Disulfide Miscible
Ethyl Acetate Miscible
Petroleum Ether Insoluble[2]

Experimental Protocols

Accurate determination of the physical properties of 2-pyrrolidinone is crucial for its
application in research and development. The following section outlines the detailed
methodologies for measuring some of the key properties listed above.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology (Capillary Method):

o Sample Preparation: A small amount of 2-pyrrolidinone is placed in a small-diameter test
tube.

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample. The test tube is then attached to a thermometer.

e Heating: The assembly is heated in a controlled manner using a heating bath (e.g., oil bath
or a melting point apparatus with a boiling point function).
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then slowly reduced.

e Measurement: The boiling point is recorded as the temperature at which the last bubble
emerges and the liquid begins to enter the capillary tube.

Determination of Density

Principle: Density is the mass of a substance per unit volume. For liquids, it is commonly
measured using a pycnometer or a digital density meter.

Methodology (ASTM D4052 - Standard Test Method for Density, Relative Density, and API
Gravity of Liquids by Digital Density Meter):

o Apparatus: A digital density meter equipped with an oscillating U-tube.

» Calibration: The instrument is calibrated with two reference standards, typically dry air and
deionized water, at the desired temperature.

o Sample Introduction: A small, bubble-free aliquot of 2-pyrrolidinone is introduced into the U-
tube.

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube when filled with the sample. This frequency change is directly related to the density of
the liquid.

o Data Acquisition: The density value is displayed by the instrument, often corrected to a
reference temperature.

Determination of Flash Point

Principle: The flash point is the lowest temperature at which the vapors of a volatile material will
ignite when given an ignition source.

Methodology (ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open
Cup Tester):
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o Apparatus: A Cleveland open cup apparatus, consisting of a brass cup, a heating plate, and
a test flame applicator.

e Sample Preparation: The cup is filled with 2-pyrrolidinone to a specified level.
e Heating: The sample is heated at a slow, constant rate.

o Test Flame Application: At regular temperature intervals, a small test flame is passed across
the surface of the liquid.

o Observation and Measurement: The flash point is the lowest temperature at which the
application of the test flame causes the vapors above the liquid to ignite with a brief flash.

Determination of Viscosity

Principle: Viscosity is a measure of a fluid's resistance to flow. For Newtonian fluids like 2-
pyrrolidinone, it can be determined using a viscometer.

Methodology (Ostwald Viscometer):

o Apparatus: An Ostwald viscometer, which is a U-shaped glass tube with two bulbs and a
capillary section.

o Calibration: The viscometer is first calibrated using a liquid of known viscosity, such as
deionized water. The time it takes for the reference liquid to flow between two marked points
is recorded.

o Sample Measurement: The same volume of 2-pyrrolidinone is introduced into the
viscometer, and the flow time between the same two marks is measured.

» Calculation: The viscosity of 2-pyrrolidinone is calculated using the following relationship: nx

(pr *t1) / (p2 * t2) * N2 where:

o

N1 and nz are the viscosities of 2-pyrrolidinone and the reference liquid, respectively.

[¢]

p1 and pz are the densities of 2-pyrrolidinone and the reference liquid, respectively.

[¢]

t1 and t2 are the flow times of 2-pyrrolidinone and the reference liquid, respectively.
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Determination of Refractive Index

Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through the material.

Methodology (Abbe Refractometer):
e Apparatus: An Abbe refractometer.

o Calibration: The refractometer is calibrated using a standard with a known refractive index,
such as distilled water.

o Sample Application: A few drops of 2-pyrrolidinone are placed on the prism of the
refractometer.

o Measurement: The user looks through the eyepiece and adjusts the instrument until the
dividing line between the light and dark fields is sharp and centered in the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology (Shake-Flask Method):

o Sample Preparation: An excess amount of 2-pyrrolidinone is added to a known volume of
the solvent in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The undissolved portion of 2-pyrrolidinone is separated from the
saturated solution by centrifugation or filtration.
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e Analysis: The concentration of 2-pyrrolidinone in the clear, saturated solution is determined
using a suitable analytical technique, such as high-performance liquid chromatography
(HPLC), gas chromatography (GC), or UV-Vis spectroscopy.

Visualization: Logical Workflow in Drug
Development

2-Pyrrolidinone and its derivatives are often used as penetration enhancers in transdermal
drug delivery systems. They can reversibly disrupt the highly ordered structure of the stratum
corneum, the main barrier to drug absorption through the skin, thereby facilitating the passage
of active pharmaceutical ingredients (APIs). The following diagram illustrates the logical
workflow for evaluating 2-pyrrolidinone as a penetration enhancer in a transdermal
formulation.
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Workflow for Evaluating 2-Pyrrolidinone as a Penetration Enhancer

Pre-formulation Studies

API Characterization
(Solubility, pKa, MW)

Selection of 2-Pyrrolidinone
Concentration Range

Excipient Compatibility
Studies

Formulation Development

Preparation of Transdermal
Formulations with 2-Pyrrolidinone

Physicochemical Characterization

(pH, Viscosity, Content Uniformity)

In Vitro Permeation Testing (IVPT)

Franz Diffusion Cell Setup
(with excised skin)

Application of Formulation
to Skin

Sampling from Receptor
Compartment over Time

Quantification of Permeated
API (e.g., HPLC)

Data Analysis & Optimization

Calculation of Flux and
Permeability Coefficient

Comparison with Control
(Formulation without Enhancer)

Optimization of 2-Pyrrolidinone
Concentration

Lead Formulation
Selection

v

Further In Vivo
Studies

Click to download full resolution via product page

Caption: Logical workflow for evaluating 2-pyrrolidinone in transdermal drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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